Cas no 1369934-00-8 (2-cyclobutyl-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-cyclobutyl-1,3-thiazole-5-carboxylic acid
• CAS No: 1369934-00-8
• MF: C₈H₉NO₂S
• MW: 183.227560758591
• CID: 4820555
• Update Time: 2026-02-27

2-cyclobutyl-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyclobutylthiazole-5-carboxylic acid
• 2-cyclobutyl-1,3-thiazole-5-carboxylic acid

• Inchi： 1S/C8H9NO2S/c10-8(11)6-4-9-7(12-6)5-2-1-3-5/h4-5H,1-3H2,(H,10,11)
• InChI Key： RKQVMDFILOTXAY-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CN=C1C1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 194
• XLogP3: 1.9
• Topological Polar Surface Area: 78.4

Additional information on 2-cyclobutyl-1,3-thiazole-5-carboxylic acid

2-Cyclobutyl-1,3-Thiazole-5-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1369934-00-8, known as 2-cyclobutyl-1,3-thiazole-5-carboxylic acid, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound belongs to the class of thiazole derivatives, which are widely studied for their diverse biological activities and synthetic versatility. The molecule features a thiazole ring system, a cyclobutyl group attached at the 2-position, and a carboxylic acid group at the 5-position, making it a valuable substrate for further functionalization and exploration in drug discovery.

Thiazole derivatives have been extensively investigated for their role in medicinal chemistry. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, exhibits remarkable stability and reactivity, making it a cornerstone in the design of bioactive molecules. The substitution pattern of 2-cyclobutyl-1,3-thiazole-5-carboxylic acid is particularly interesting, as the cyclobutyl group introduces strain and unique electronic properties that can influence the compound's interactions with biological targets. Recent studies have highlighted the potential of this compound as a lead structure for developing novel therapeutic agents targeting various diseases.

The synthesis of 2-cyclobutyl-1,3-thiazole-5-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have employed various strategies to construct the thiazole ring, including cyclization reactions of appropriate precursors under controlled conditions. The introduction of the cyclobutyl group has been achieved through cross-coupling reactions or ring-forming processes, while the carboxylic acid functionality is typically introduced via oxidation or hydrolysis steps. These methods have been optimized to ensure high yields and purity, making the compound accessible for further research.

Recent advancements in computational chemistry have enabled researchers to explore the molecular properties of 2-cyclobutyl-1,3-thiazole-5-carboxylic acid in greater detail. Quantum mechanical calculations have provided insights into its electronic structure, reactivity, and potential binding modes with biological targets. These studies have revealed that the compound exhibits favorable pharmacokinetic properties, including good solubility and permeability, which are essential for drug-like behavior. Additionally, molecular docking experiments have suggested that the compound may interact with key proteins involved in inflammatory pathways and neurodegenerative diseases.

Experimental studies have further validated these computational findings. In vitro assays have demonstrated that 2-cyclobutyl-1,3-thiazole-5-carboxylic acid possesses anti-inflammatory and antioxidant activities, making it a promising candidate for treating conditions such as arthritis and neuroinflammation. Furthermore, preliminary results from animal studies indicate that the compound may exert neuroprotective effects by modulating glutamate signaling pathways. These findings underscore its potential as a lead molecule for drug development.

The versatility of 2-cyclobutyl-1,3-thiazole-5-carboxylic acid extends beyond its biological applications. Its structural features make it an ideal building block for constructing more complex molecules with enhanced functionality. For instance, researchers have explored its use as a precursor for synthesizing macrocyclic compounds and supramolecular assemblies. These applications highlight its importance in both medicinal chemistry and materials science.

In conclusion, 2-cyclobutyl-1,3-thiazole-5-carboxylic acid (CAS No. 1369934-00-8) represents a valuable addition to the arsenal of bioactive compounds available for drug discovery and materials development. Its unique structure, combined with its favorable pharmacological properties and synthetic accessibility, positions it as a promising candidate for addressing unmet medical needs. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing both basic science and applied medicine.